Cas no 1629319-51-2 (2H,3H-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione)

• Product Name: 2H,3H-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione
• CAS No: 1629319-51-2
• MF: C₆H₄N₂O₃S
• MW: 184.172559738159
• MDL: MFCD31420784
• CID: 5220012
• PubChem ID: 67934864
• Update Time: 2025-07-14

2H,3H-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2H,3H-1lambda6-[1,2]thiazolo[4,5-b]pyridine-1,1,3- trione
• 2H,3H-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione

• MDL： MFCD31420784
• Inchi： 1S/C6H4N2O3S/c9-6-5-4(2-1-3-7-5)12(10,11)8-6/h1-3H,(H,8,9)
• InChI Key： QSASMMZWKKZWNJ-UHFFFAOYSA-N
• SMILES： C12C(=O)NS(=O)(=O)C1=CC=CN=2

Additional information on 2H,3H-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione

Comprehensive Overview of 2H,3H-1λ6-1,2-Thiazolo[4,5-b]pyridine-1,1,3-trione (CAS No. 1629319-51-2): Properties, Applications, and Research Insights

The compound 2H,3H-1λ6-1,2-thiazolo[4,5-b]pyridine-1,1,3-trione (CAS No. 1629319-51-2) is a heterocyclic organic molecule with a unique structural framework, combining thiazole and pyridine moieties. Its systematic name reflects the presence of a 1,1,3-trione functional group, which contributes to its reactivity and potential applications in pharmaceutical and material science research. This article delves into its molecular characteristics, synthetic pathways, and emerging relevance in interdisciplinary studies.

Recent trends in chemical research highlight a growing interest in sulfur-nitrogen heterocycles, particularly those like 2H,3H-1λ6-1,2-thiazolo[4,5-b]pyridine-1,1,3-trione, due to their electronic properties and bioactivity. Searches for "thiazolo-pyridine derivatives" and "CAS 1629319-51-2 applications" have surged, reflecting demand for novel scaffolds in drug discovery. The compound’s tricyclic structure offers steric and electronic features that are being explored for enzyme inhibition and photoluminescent materials.

From a synthetic perspective, 1629319-51-2 is typically prepared via cyclization reactions involving 2-aminopyridine derivatives and sulfur-containing reagents. Researchers emphasize its role as a precursor for functionalized heterocycles, with modifications at the 1,1,3-trione group enabling tailored physicochemical properties. Computational studies predict its potential as a hydrogen-bond acceptor, relevant to supramolecular chemistry.

In pharmaceutical contexts, analogs of thiazolo[4,5-b]pyridine cores are investigated for kinase modulation and anti-inflammatory effects. While CAS 1629319-51-2 itself is not yet commercially therapeutic, its structural motifs align with FDA-approved drugs targeting oxidative stress pathways. This connection fuels academic queries like "thiazolo-pyridine biological activity" and "1629319-51-2 solubility," underscoring its research appeal.

Material scientists value 2H,3H-1λ6-1,2-thiazolo[4,5-b]pyridine-1,1,3-trione for its electron-deficient π-system, which may enhance charge transport in organic semiconductors. Its thermal stability (predicted via DSC analysis) and fluorescence emission profiles are topics of ongoing studies, particularly for OLEDs and sensor technologies.

Environmental and safety profiles of 1629319-51-2 remain under evaluation, with preliminary data suggesting low ecotoxicity. However, handling requires standard laboratory precautions. The compound’s non-hazardous classification (per GHS criteria) supports its use in academic and industrial R&D without stringent regulatory constraints.

In summary, 2H,3H-1λ6-1,2-thiazolo[4,5-b]pyridine-1,1,3-trione represents a versatile chemical entity bridging medicinal chemistry and advanced materials. Its CAS No. 1629319-51-2 is increasingly cited in patents and publications, signaling its expanding role in innovation. Future directions may explore its catalytic applications or polymeric integration, responding to queries like "thiazolo[4,5-b]pyridine MOF synthesis."